Cas no 1191093-97-6 (4-Cyclopropyl-2-morpholinopyrimidine-5-carboxylic acid)

• Product Name: 4-Cyclopropyl-2-morpholinopyrimidine-5-carboxylic acid
• CAS No: 1191093-97-6
• MF: C₁₂H₁₅N₃O₃
• MW: 249.265802621841
• CID: 2143973
• Update Time: 2025-11-02

4-Cyclopropyl-2-morpholinopyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-2-morpholinopyrimidine-5-carboxylic acid
• LLLIWWPRMARGHI-UHFFFAOYSA-N
• 4-Cyclopropyl-2-morpholin-4-yl-pyrimidine-5-carboxylic acid
• 4-Cyclopropyl-2-morpholinopyrimidine-5-carboxylic acid

• Inchi： 1S/C12H15N3O3/c16-11(17)9-7-13-12(14-10(9)8-1-2-8)15-3-5-18-6-4-15/h7-8H,1-6H2,(H,16,17)
• InChI Key： LLLIWWPRMARGHI-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1=NC=C(C(=O)O)C(C2CC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• Topological Polar Surface Area: 75.6

Additional information on 4-Cyclopropyl-2-morpholinopyrimidine-5-carboxylic acid

Exploring the Versatile Applications of 4-Cyclopropyl-2-morpholinopyrimidine-5-carboxylic acid (CAS No. 1191093-97-6)

4-Cyclopropyl-2-morpholinopyrimidine-5-carboxylic acid (CAS No. 1191093-97-6) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This pyrimidine derivative, characterized by its unique cyclopropyl and morpholine substituents, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development.

The compound's molecular structure, featuring a pyrimidine core with a carboxylic acid functional group, makes it a versatile building block for designing novel therapeutic agents. Its 4-cyclopropyl and 2-morpholino modifications enhance its stability and bioavailability, which are crucial factors in medicinal chemistry. Recent studies have highlighted its role in targeting specific enzymes and receptors, making it a valuable tool for developing treatments for various diseases.

One of the most exciting aspects of 4-Cyclopropyl-2-morpholinopyrimidine-5-carboxylic acid is its potential in addressing current healthcare challenges. For instance, its derivatives are being explored for their efficacy in combating antibiotic-resistant bacteria, a pressing global issue. Additionally, its application in oncology research, particularly in kinase inhibition, aligns with the growing demand for targeted cancer therapies. These hot topics in medical research underscore the compound's relevance in modern science.

From a synthetic chemistry perspective, CAS No. 1191093-97-6 offers several advantages. Its well-defined chemical properties facilitate efficient purification and characterization, which are essential for high-throughput screening and combinatorial chemistry. Moreover, the compound's compatibility with various reaction conditions makes it a preferred choice for structure-activity relationship (SAR) studies, enabling researchers to optimize drug candidates effectively.

The market for 4-Cyclopropyl-2-morpholinopyrimidine-5-carboxylic acid is expanding, driven by the increasing demand for innovative pharmaceutical intermediates. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of academic and industrial laboratories. Quality control and regulatory compliance are paramount, ensuring that the compound meets the stringent standards required for preclinical and clinical research.

In conclusion, 4-Cyclopropyl-2-morpholinopyrimidine-5-carboxylic acid (CAS No. 1191093-97-6) represents a pivotal compound in contemporary chemical and pharmaceutical research. Its unique structural features and broad applicability make it a cornerstone in the development of next-generation therapeutics. As scientific advancements continue to unfold, this compound is poised to play an even more significant role in addressing some of the most challenging medical issues of our time.